4-(2-Methoxyethoxy)-3-methylbenzoic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 4-(2-methoxyethoxy)-3-methylbenzoic acid
• InChI: InChI=1S/C11H14O4/c1-8-7-9(11(12)13)3-4-10(8)15-6-5-14-2/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key: BRMOOSPZBMIBBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)OCCOC

Description

4-(2-Methoxyethoxy)-3-methylbenzoic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-3-methyl-benzoic acid (2.0 g, 13 mmol) in THF (24 mL) was added tetrabutylphosphonium hydroxide (18 mL of 40% w/v, 26 mmol). The reaction mixture was cooled to 0° C. and then 1-bromo-2-methoxy-ethane (1.8 g, 1.2 mL, 13 mmol) was added. The reaction mixture was allowed to warm to room temperature overnight. The reaction mixture was acidified using 1M HCl and the aqueous layer was extracted with ethyl acetate. The organics were dried over sodium sulfate and concentrated in vacuo to yield 4-(2-methoxyethoxy)-3-methylbenzoic acid (182 mg, 6%). ESI-MS m/z calc. 210.2. found 209.2 (M-H)−; Retention time: 0.96 minutes (3 min run).